Ligand-controlled cobalt-catalyzed regiodivergent hydroboration of aryl,alkyl-disubstituted internal allenes†
Chemical Science Pub Date: 2020-02-05 DOI: 10.1039/C9SC06136C
Abstract
We report a stereoselective regiodivergent hydroboration of aryl,alkyl-disubstituted internal allenes with pinacolborane (HBpin) in the presence of cobalt catalysts generated from bench-stable Co(acac)2 and bisphosphine ligands. An interesting correlation between the regioselectivity of this hydroboration and the bite angles of bisphosphine ligands was identified. When hydroboration was conducted with cobalt catalysts containing bisphosphines with medium bite angles (e.g. 98° for dppb and 96° for dppf), HBpin was selectively added to the alkyl-substituted double bond. However, HBpin was selectively added to the aryl-substituted double bond when the reactions were conducted with cobalt catalysts containing bisphosphines with large bite angles (e.g. 111° for xantphos and 114° for Nixantphos). A range of internal allenes underwent these Co-catalyzed hydroboration reactions in a regiodivergent manner to yield the corresponding (Z)-alkenylboronates in high isolated yields and with high regioselectivity. These reactions show good functional group compatibility and can be readily scaled up to gram scales without using a dry box. In addition, the comparison of regioselectivity between the Co-catalyzed hydrosilylation and hydroboration reactions of the same allene substrate suggests that this Co-catalyzed regiodivergent hydroboration of allenes proceeds through a Co-Bpin intermediate. Deuterium-labeling experiments suggest that the Co-Bpin intermediates react with allenes to form allylcobalt species which then react with HBpin to release (Z)-alkenylboronate products.
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